N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-6-ethoxypyridine-3-carboxamide

• IUPAC Name: N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-6-ethoxypyridine-3-carboxamide
• InChI: InChI=1S/C17H18N2O3/c1-2-21-16-8-7-12(9-18-16)17(20)19-10-13-11-22-15-6-4-3-5-14(13)15/h3-9,13H,2,10-11H2,1H3,(H,19,20)
• InChI Key: SARPEFYYJAXMCY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=C(C=C1)C(=O)NCC2COC3=CC=CC=C23
• Molecular Formula: C17H18N2O3
• Molecular Weight: 298.34 g/mol

Description

“N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-6-ethoxypyridine-3-carboxamide” is a complex organic compound. It contains a benzofuran ring, which is a heterocyclic compound. Benzofuran compounds are ubiquitous in nature and have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities.

Synthesis Analysis

The synthesis of benzofuran compounds has been a topic of interest in recent years. A common method involves the cyclization of ortho-hydroxystilbenes into 2-arylbenzofurans, mediated by hypervalent iodine reagents. Another method involves the dehydrative cyclization of o-hydroxybenzyl ketones.

Molecular Structure Analysis

The molecular structure of “N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-6-ethoxypyridine-3-carboxamide” is complex. It includes a benzofuran ring, which is a heterocyclic compound. The benzofuran ring is a basic structural unit of various biologically active natural medicines and synthetic chemical raw materials.

Chemical Reactions Analysis

Benzofuran compounds can undergo a variety of chemical reactions. For instance, they can be synthesized from their corresponding substituted 1-allyl-2-allyloxybenzenes using ruthenium-catalyzed C - and O -allyl isomerization followed by ring-closing metathesis. They can also be synthesized via the cyclization of aryl acetylenes using transition-metal catalysis.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Activity

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Anti-Oxidative Activity

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Anti-Viral Activity

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Anti-Inflammatory Activity

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Treatment of Alzheimer’s Disease

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Immunosuppressive Activity

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Treatment of Multifactorial Diseases

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Mechanism of Action

Target of Action

It’s known that benzofuran compounds, which this molecule is a derivative of, have shown strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran derivatives have been shown to interact with various biological targets, leading to changes in cellular processes

Biochemical Pathways

Benzofuran derivatives have been shown to impact a variety of biochemical pathways due to their broad range of biological activities

Result of Action

Benzofuran derivatives have been shown to have a variety of biological effects, including anti-tumor, antibacterial, anti-oxidative, and anti-viral activities

Future Directions

Benzofuran compounds, including “N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-6-ethoxypyridine-3-carboxamide”, have potential applications in many aspects, making these substances potential natural drug lead compounds. Future research may focus on developing promising compounds with target therapy potentials and little side effects.